![molecular formula C22H16Cl2N2 B2789387 1-benzyl-2-[(E)-2-(2,6-dichlorophenyl)ethenyl]benzimidazole CAS No. 400077-17-0](/img/structure/B2789387.png)
1-benzyl-2-[(E)-2-(2,6-dichlorophenyl)ethenyl]benzimidazole
Overview
Description
“1-benzyl-2-[(E)-2-(2,6-dichlorophenyl)ethenyl]benzimidazole” is a compound that contains a benzimidazole nucleus. Benzimidazole is a heterocyclic aromatic organic compound that is an important pharmacophore in medicinal compounds . It’s a structural isoster of naturally occurring nucleotides, allowing it to interact easily with biopolymers in living systems .
Synthesis Analysis
Benzimidazole derivatives can be synthesized through various methods. One common method involves the conversion of aromatic and heteroaromatic 2-nitroamines into bicyclic 2H-benzimidazoles . This process uses formic acid, iron powder, and NH4Cl to reduce the nitro group and effect the imidazole cyclization .Chemical Reactions Analysis
Benzimidazole can undergo various chemical reactions. For instance, it can be deprotonated with stronger bases . The imine can be alkylated and also serves as a ligand in coordination chemistry .Scientific Research Applications
Drug Discovery Platform
The compound is part of the ChEMBL database, a large-scale, open, FAIR, and Global Core Biodata Resource of bioactive molecules with drug-like properties . This database is used extensively in the field of drug discovery, providing valuable data for the development, validation, and application of AI, machine learning, and other in silico methods .
Insect Growth Regulation
Research has shown that benzimidazole derivatives, such as this compound, have significant insect growth-regulating activity . These compounds have been synthesized and evaluated for their biological activities against Bombyx mori, a lepidopteran model insect . The synthesized benzimidazoles exhibited two different biological activities: inhibition of development and acute lethality .
Antibacterial Activity
While not directly related to “1-benzyl-2-[(E)-2-(2,6-dichlorophenyl)ethenyl]benzimidazole”, other benzimidazole derivatives have shown considerable antibacterial activity . This suggests a potential avenue for further research into the antibacterial properties of this specific compound.
Future Directions
Benzimidazole derivatives have attracted interest due to their diverse biological and clinical applications . They are being explored for their potential as anticancer agents . Therefore, “1-benzyl-2-[(E)-2-(2,6-dichlorophenyl)ethenyl]benzimidazole” and similar compounds may have promising future directions in medicinal chemistry.
properties
IUPAC Name |
1-benzyl-2-[(E)-2-(2,6-dichlorophenyl)ethenyl]benzimidazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16Cl2N2/c23-18-9-6-10-19(24)17(18)13-14-22-25-20-11-4-5-12-21(20)26(22)15-16-7-2-1-3-8-16/h1-14H,15H2/b14-13+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UGGAHRAQQWTWGW-BUHFOSPRSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C3=CC=CC=C3N=C2C=CC4=C(C=CC=C4Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)CN2C3=CC=CC=C3N=C2/C=C/C4=C(C=CC=C4Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16Cl2N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[4-(2,2-Difluorocyclopropyl)phenyl]prop-2-enamide](/img/structure/B2789305.png)
![2-[(4-Bromophenyl)methyl]-4,5-dichloro-2,3-dihydropyridazin-3-one](/img/structure/B2789307.png)
![N-(4-methoxyphenyl)-2-((7-(p-tolyl)pyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide](/img/structure/B2789312.png)
